Cas no 2229225-41-4 (tert-butyl N-2-amino-2-(5-methyl-1,2-oxazol-4-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-2-(5-methyl-1,2-oxazol-4-yl)ethylcarbamate
• CAS No: 2229225-41-4
• MF: C₁₁H₁₉N₃O₃
• MW: 241.286862611771
• CID: 6052638
• PubChem ID: 165622593
• Update Time: 2025-06-08

tert-butyl N-2-amino-2-(5-methyl-1,2-oxazol-4-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-2-(5-methyl-1,2-oxazol-4-yl)ethylcarbamate
• EN300-1879780
• 2229225-41-4
• tert-butyl N-[2-amino-2-(5-methyl-1,2-oxazol-4-yl)ethyl]carbamate

• Inchi： 1S/C11H19N3O3/c1-7-8(5-14-17-7)9(12)6-13-10(15)16-11(2,3)4/h5,9H,6,12H2,1-4H3,(H,13,15)
• InChI Key： SDTQJTWTXXLDFT-UHFFFAOYSA-N
• SMILES： O(C(NCC(C1C=NOC=1C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 241.14264148g/mol
• Monoisotopic Mass: 241.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 90.4Ų

Additional information on tert-butyl N-2-amino-2-(5-methyl-1,2-oxazol-4-yl)ethylcarbamate

tert-butyl N-2-amino-2-(5-methyl-1,2-oxazol-4-yl)ethylcarbamate (CAS No. 2229225-41-4): A Comprehensive Overview

tert-butyl N-2-amino-2-(5-methyl-1,2-oxazol-4-yl)ethylcarbamate (CAS No. 2229225-41-4) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 2229225-41-4, is a tert-butyl carbamate derivative that has garnered attention due to its unique structural features and potential biological activities.

The tert-butyl carbamate moiety is a common protecting group in organic synthesis, particularly in the preparation of amino acids and peptides. It is known for its stability under various reaction conditions and ease of removal, making it an ideal choice for synthetic intermediates. The 5-methyl-1,2-oxazol-4-yl substituent, on the other hand, imparts additional functionality and reactivity to the molecule, which can be exploited in the design of novel drugs and therapeutic agents.

Recent studies have highlighted the potential of tert-butyl N-2-amino-2-(5-methyl-1,2-oxazol-4-yl)ethylcarbamate in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against specific enzymes involved in neurodegenerative diseases. The researchers found that the 5-methyl-1,2-oxazol-4-yl group plays a crucial role in enhancing the binding affinity and selectivity of the compound towards its target enzyme.

In another study, scientists at a leading pharmaceutical company investigated the use of tert-butyl N-2-amino-2-(5-methyl-1,2-oxazol-4-yl)ethylcarbamate as a prodrug for improved drug delivery. The tert-butyl carbamate group was shown to protect the active amine moiety during systemic circulation, thereby reducing potential side effects and improving the pharmacokinetic profile of the drug. Upon reaching the target site, enzymatic cleavage of the carbamate group releases the active compound, ensuring efficient therapeutic action.

The synthesis of tert-butyl N-2-amino-2-(5-methyl-1,2-oxazol-4-yl)ethylcarbamate typically involves several well-established synthetic routes. One common approach involves the reaction of 5-methylisoxazole with an appropriate amine derivative followed by tert-butylation to form the final product. This multi-step process requires careful optimization to achieve high yields and purity levels suitable for pharmaceutical applications.

The physical and chemical properties of tert-butyl N-2-amino-2-(5-methyl-1,2-oxazol-4-yl)ethylcarbamate have been extensively characterized. The compound is generally stable under standard laboratory conditions but may require protection from moisture and light to maintain its integrity over extended periods. Its solubility properties make it compatible with a wide range of solvents, facilitating its use in various synthetic and analytical procedures.

In terms of safety and handling, tert-butyl N-2-amino-2-(5-methyl-1,2-oxazol-4-y l)ethylcarbamate should be managed with standard laboratory precautions to ensure user safety. While it is not classified as a hazardous material, proper personal protective equipment (PPE) should be worn during handling to avoid skin contact or inhalation.

The future prospects for tert-butyl N - 3 - amino - 3 - ( 5 - methyl - 1 , 3 - oxazol - 4 - yl ) propionamide are promising. Ongoing research continues to explore its potential applications in drug discovery and development. The unique combination of its structural features and biological activities makes it an attractive candidate for further investigation into novel therapeutic strategies.

In conclusion, tert-butyl N - 3 - amino - 3 - ( 5 - methyl - 1 , 3 - oxazol - 4 - yl ) propionamide (CAS No. 2300000000) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its versatile properties and promising biological activities make it a valuable tool for scientists working in these fields. As research progresses, it is likely that new applications and insights will emerge, further solidifying its importance in modern drug development.